Cas no 933751-15-6 ((1-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-2-yl)methanamine)

• Product Name: (1-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-2-yl)methanamine
• CAS No: 933751-15-6
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• CID: 5733258
• Update Time: 2025-05-22

(1-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-2-methanamine, 4,5,6,7-tetrahydro-1-methyl-
• (1-Methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-2-yl)methanamine
• (1-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-2-yl)methanamine

• Inchi： 1S/C9H15N3/c1-12-8-5-3-2-4-7(8)11-9(12)6-10/h2-6,10H2,1H3
• InChI Key： APYIMLIZRSNUHL-UHFFFAOYSA-N
• SMILES： C1(CN)N(C)C2CCCCC=2N=1

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 346.9±30.0 °C(Predicted)
• pka: 8.70±0.29(Predicted)

Additional information on (1-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-2-yl)methanamine

Comprehensive Overview of (1-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-2-yl)methanamine (CAS No. 933751-15-6)

(1-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-2-yl)methanamine, with the CAS number 933751-15-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of benzodiazole derivatives, which are known for their diverse biological activities and applications in drug discovery. The presence of the methanamine functional group enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for benzodiazole-based compounds has surged due to their potential therapeutic applications. Researchers are particularly interested in exploring the neuroprotective and anti-inflammatory properties of such molecules. The 1-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-2-yl moiety is a key structural feature that contributes to its unique pharmacological profile. This has led to increased searches for "benzodiazole derivatives in medicine" and "CAS 933751-15-6 applications" across scientific databases.

The synthesis of (1-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-2-yl)methanamine involves multi-step organic reactions, often starting from readily available precursors like cyclohexanone and methylamine. Optimizing the yield and purity of this compound is a common challenge, as highlighted by queries such as "how to synthesize 933751-15-6" and "purification methods for benzodiazole amines." Advanced techniques like HPLC and NMR spectroscopy are frequently employed to characterize and validate its structure.

From a commercial perspective, CAS 933751-15-6 is supplied by several specialty chemical manufacturers, catering to the needs of academic and industrial researchers. The compound's stability under ambient conditions and solubility in common organic solvents make it a practical choice for laboratory use. However, users often search for "where to buy 933751-15-6" and "storage recommendations for benzodiazole compounds," emphasizing the need for reliable sourcing and handling guidelines.

Beyond its synthetic utility, (1-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-2-yl)methanamine has shown promise in preliminary in vitro studies. Its interaction with G-protein-coupled receptors (GPCRs) and enzyme inhibition potential are areas of active investigation. These findings align with trending topics like "GPCR-targeted drug development" and "small molecule modulators in neuroscience," further driving interest in this compound.

In conclusion, 933751-15-6 represents a versatile and scientifically relevant molecule with broad applicability in medicinal chemistry and beyond. Its structural complexity and functional diversity continue to inspire research, as evidenced by the growing body of literature and online queries. For those seeking deeper insights, resources on "benzodiazole scaffold optimization" and "CAS 933751-15-6 patent landscape" provide valuable supplementary information.